![molecular formula C19H25ClN2O2 B5427681 (4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one](/img/structure/B5427681.png)
(4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of (4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one is not fully understood. However, it has been suggested that it may act by inhibiting enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation and pain in animal models. However, more research is needed to understand its full range of biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One of the advantages of (4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one is its potential as a scaffold for the development of new drugs. It is also relatively easy to synthesize in the lab. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use as a drug.
Future Directions
There are several future directions for research on (4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one. One direction is to further investigate its mechanism of action and its potential as a drug for the treatment of cancer and inflammation. Another direction is to explore its potential as a scaffold for the development of new drugs with improved efficacy and fewer side effects. Additionally, more research is needed to understand its full range of biochemical and physiological effects.
Synthesis Methods
The synthesis of (4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one involves the reaction of 2-chlorobenzoyl chloride with isobutyryl chloride in the presence of an organic base, followed by the reaction with octahydro-2(1H)-naphthyridinone in the presence of a Lewis acid catalyst. The resulting product is then purified through column chromatography.
Scientific Research Applications
(4aS*,8aR*)-6-(2-chlorobenzoyl)-1-isobutyloctahydro-1,6-naphthyridin-2(1H)-one has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit antitumor activity, anti-inflammatory activity, and analgesic activity. It has also been studied for its potential use as a scaffold for the development of new drugs.
properties
IUPAC Name |
(4aS,8aR)-6-(2-chlorobenzoyl)-1-(2-methylpropyl)-4,4a,5,7,8,8a-hexahydro-3H-1,6-naphthyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25ClN2O2/c1-13(2)11-22-17-9-10-21(12-14(17)7-8-18(22)23)19(24)15-5-3-4-6-16(15)20/h3-6,13-14,17H,7-12H2,1-2H3/t14-,17+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPDAQLJMUWYOSD-WMLDXEAASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C2CCN(CC2CCC1=O)C(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CN1[C@@H]2CCN(C[C@@H]2CCC1=O)C(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.